Cas no 87998-08-1 (7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)-)

• Product Name: 7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)-
• CAS No: 87998-08-1
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 648992
• PubChem ID: 13149355
• Update Time: 2025-04-19

7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)-
• 1-phenyl-5-prop-2-enyloct-7-ene-1,5-diol
• DTXSID30522164
• 1-PHENYL-5-(PROP-2-EN-1-YL)OCT-7-ENE-1,5-DIOL
• 87998-08-1

• Inchi： 1S/C17H24O2/c1-3-12-17(19,13-4-2)14-8-11-16(18)15-9-6-5-7-10-15/h3-7,9-10,16,18-19H,1-2,8,11-14H2
• InChI Key： JZHFHQRGOXEVRD-UHFFFAOYSA-N
• SMILES： OC(CC=C)(CC=C)CCCC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 260.177630004g/mol
• Monoisotopic Mass: 260.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų